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Denfivontinib Safety Profile from Clinical Data

The safety information for denfiventinib comes from a phase 1 study in patients with advanced solid

tumors. The key quantitative safety data is summarized in the table below.

Safety Parameter

Reported
Incidence (n=21)

Notes

Any Drug-Related Adverse
Events (AEs)

Gastrointestinal AEs

Grade =3 AEs (All Causality)

Serious Adverse Events
(SAEs)

Serious Drug-Related AEs

61.9% of patients

13 patients

7 patients

14% of patients

Nearly 10% of
patients

Primarily diarrhea and nausea.
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Reported
Safety Parameter . Notes
Incidence (n=21)

Dose-Limiting Toxicity (DLT) 1 patient Presented as liver enzyme abnormalities in
the 300 mg cohort.

Fatal Outcome 1 patient Death was due to disease progression after
drug discontinuation [1].

Reported Methodology: The data was derived from a phase 1 clinical trial with 21 enrolled patients. A
total of 105 adverse events were reported. The severity of AEs was graded, and their relationship to the
investigational drug (denfivontinib) was assessed. The occurrence of a non-hematologic dose-limiting

toxicity (liver enzyme abnormalities) was a key monitored parameter [1].

Insights on AXL Inhibitors and Research Gaps

The developer, Oscotec, has described denfivontinib's safety profile as "clinically acceptable" and "in line
with other AXL inhibitors" [1]. However, a major factor in its discontinued development for solid tumors

was commercial, due to a perceived limited market size and competitive landscape, rather than safety alone

[1].

While a direct, data-driven comparison is not possible with the current search results, the broader context of

AXL inhibitor mechanisms and development can inform your research:

e Mechanism and Role of AXL: AXL is a receptor tyrosine kinase that, when activated by its ligand
GASG6, promotes key oncogenic processes like cell survival, proliferation, and immune evasion. It is a
recognized driver of tumor aggressiveness and resistance to therapies [2] [3]. The following diagram
illustrates the core AXL signaling pathway:
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AXL Signaling Pathway in Cancer
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e Other AXL Inhibitors in Development: The field is active with other candidates. For example,
bemcentinib (BGB324/R428), a selective AXL inhibitor, has received FDA Fast Track designation for
investigation in combination with PD-1/PD-L1 inhibitors [3]. This highlights the ongoing clinical interest
in targeting AXL.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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